Cas no 1383747-15-6 (1-Ethyl-3,5-dimethyl-1h-pyrazol-4-ol)

• Product Name: 1-Ethyl-3,5-dimethyl-1h-pyrazol-4-ol
• CAS No: 1383747-15-6
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 5743542
• PubChem ID: 65556622
• Update Time: 2025-10-24

1-Ethyl-3,5-dimethyl-1h-pyrazol-4-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1141770
• CS-0223157
• 1-ethyl-3,5-dimethyl-1H-pyrazol-4-ol
• SRCOMEHNHCWSEN-UHFFFAOYSA-N
• AKOS014894815
• 1383747-15-6
• SCHEMBL9950753
• 1-ethyl-3,5-dimethylpyrazol-4-ol
• 1-Ethyl-3,5-dimethyl-1h-pyrazol-4-ol

• Inchi： 1S/C7H12N2O/c1-4-9-6(3)7(10)5(2)8-9/h10H,4H2,1-3H3
• InChI Key： SRCOMEHNHCWSEN-UHFFFAOYSA-N
• SMILES： OC1C(C)=NN(CC)C=1C

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

Additional information on 1-Ethyl-3,5-dimethyl-1h-pyrazol-4-ol

Introduction to 1-Ethyl-3,5-dimethyl-1H-pyrazol-4-ol (CAS No. 1383747-15-6)

1-Ethyl-3,5-dimethyl-1H-pyrazol-4-ol is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the pyrazole class, which is renowned for its broad spectrum of biological activities. The molecular structure of 1-Ethyl-3,5-dimethyl-1H-pyrazol-4-ol features a pyrazole core substituted with ethyl, methyl, and hydroxyl groups, making it a versatile scaffold for drug discovery and development.

The chemical formula of this compound is C₈H₁₂N₂O, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of the hydroxyl group at the 4-position of the pyrazole ring introduces polarity and reactivity, which can be exploited in various synthetic pathways and biological interactions.

One of the most compelling aspects of 1-Ethyl-3,5-dimethyl-1H-pyrazol-4-ol is its structural flexibility. The pyrazole core is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with multiple biological targets. This flexibility has led to extensive research into derivatives of pyrazole as potential therapeutic agents.

In recent years, there has been growing interest in 1-Ethyl-3,5-dimethyl-1H-pyrazol-4-ol due to its role as an intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel inhibitors and activators for enzymes and receptors involved in various diseases. For instance, studies have explored its potential in modulating inflammatory pathways by targeting specific enzymes such as COX-2 and LOX.

The synthesis of 1-Ethyl-3,5-dimethyl-1H-pyrazol-4-ol typically involves multi-step organic reactions starting from readily available precursors. The process often begins with the formation of the pyrazole ring through condensation reactions, followed by alkylation and functional group modifications to introduce the ethyl and methyl groups. The hydroxyl group is then incorporated through oxidation or hydrolysis steps.

The purity and yield of 1-Ethyl-3,5-dimethyl-1H-pyrazol-4-ol are critical factors that influence its applicability in research and development. High-purity samples are essential for accurate biological testing and structural characterization. Advances in chromatographic techniques have enabled researchers to obtain highly pure forms of this compound, facilitating more reliable experimental outcomes.

Beyond its synthetic utility, 1-Ethyl-3,5-dimethyl-1H-pyrazol-4-ol has shown promise in preclinical studies as a lead compound for drug development. Its ability to bind to biological targets with high affinity makes it a valuable candidate for further optimization into potent therapeutic agents. Researchers are particularly interested in exploring its potential in treating neurological disorders, where modulation of pyrazole-based compounds has demonstrated efficacy.

The pharmacokinetic properties of 1-Ethyl-3,5-dimethyl-1H-pyrazol-4-ol are also under investigation to assess its suitability for clinical applications. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles to understand how it behaves within the body. These insights are crucial for designing effective drug formulations and predicting potential side effects.

In conclusion, 1-Ethyl -3 ,5 -dimethyl - 1 H -pyrazol - 4 - ol ( CAS No . 1383747 -15 -6 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , coupled with its synthetic versatility , make it a valuable tool for researchers exploring new therapeutic strategies . As our understanding of biological mechanisms continues to evolve , compounds like this will play an increasingly important role in the development of innovative treatments for human diseases . p >